Cas no 802859-51-4 (3H-Indole,3-(1,5-dimethyl-2-pyrrolidinylidene)-)

3H-Indole,3-(1,5-dimethyl-2-pyrrolidinylidene)- structure
802859-51-4 structure
Product name:3H-Indole,3-(1,5-dimethyl-2-pyrrolidinylidene)-
CAS No:802859-51-4
MF:C14H16N2
MW:212.29024
CID:713923
PubChem ID:76844681

3H-Indole,3-(1,5-dimethyl-2-pyrrolidinylidene)- Chemical and Physical Properties

Names and Identifiers

    • 3H-Indole,3-(1,5-dimethyl-2-pyrrolidinylidene)-
    • 3-(1,5-dimethylpyrrolidin-2-ylidene)indole
    • 3H-Indole,3-(1,5-dimethyl-2-pyrrolidinylidene)-(8CI)
    • 802859-51-4
    • Inchi: InChI=1S/C14H16N2/c1-10-7-8-14(16(10)2)12-9-15-13-6-4-3-5-11(12)13/h3-6,9-10H,7-8H2,1-2H3/b14-12+
    • InChI Key: KWOAQQXBWCTBSX-WYMLVPIESA-N
    • SMILES: CC1CCC(=C2C=NC3=CC=CC=C32)N1C

Computed Properties

  • Exact Mass: 212.131348519g/mol
  • Monoisotopic Mass: 212.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 15.6Ų

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